Cas no 1361734-71-5 (5-Amino-2-(2,5-dichlorophenyl)pyridine-4-acetic acid)

• Product Name: 5-Amino-2-(2,5-dichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361734-71-5
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4928613
• Update Time: 2025-08-05

5-Amino-2-(2,5-dichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,5-dichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H10Cl2N2O2/c14-8-1-2-10(15)9(5-8)12-3-7(4-13(18)19)11(16)6-17-12/h1-3,5-6H,4,16H2,(H,18,19)
• InChI Key： CYBRRETWDNZAHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C(=CN=1)N)CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 2.6
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-2-(2,5-dichlorophenyl)pyridine-4-acetic acid

5-Amino-2-(2,5-dichlorophenyl)pyridine-4-acetic acid (CAS No. 1361734-71-5): A Comprehensive Overview

5-Amino-2-(2,5-dichlorophenyl)pyridine-4-acetic acid (CAS No. 1361734-71-5) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 5-Amino-2-(2,5-dichlorophenyl)pyridine-4-acetic acid.

Molecular Structure and Properties

5-Amino-2-(2,5-dichlorophenyl)pyridine-4-acetic acid is a complex organic molecule with the molecular formula C₁₄H₁₀Cl₂N₂O₂. The compound features a pyridine ring with an amino group at the 5-position and a 2,5-dichlorophenyl substituent at the 2-position. Additionally, an acetic acid group is attached to the 4-position of the pyridine ring. This unique arrangement of functional groups imparts specific chemical and physical properties to the molecule.

The compound is known for its high solubility in polar solvents such as water and ethanol, making it suitable for various chemical reactions and biological assays. Its melting point is around 180°C, and it exhibits good stability under standard laboratory conditions. The presence of multiple functional groups also allows for a wide range of chemical modifications, enhancing its utility in synthetic chemistry.

Synthesis Methods

The synthesis of 5-Amino-2-(2,5-dichlorophenyl)pyridine-4-acetic acid has been explored through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloro-5-nitropyridine with 2,5-dichlorobenzaldehyde to form an intermediate aldehyde, which is then reduced to the corresponding amine. The final step involves the introduction of the acetic acid group through esterification or direct acylation.

An alternative approach involves the use of palladium-catalyzed cross-coupling reactions to construct the pyridine ring with the desired substituents. This method offers high yields and excellent regioselectivity, making it a preferred choice for large-scale synthesis. Recent advancements in catalytic methods have further optimized these processes, reducing reaction times and improving overall efficiency.

Biological Activities and Applications

5-Amino-2-(2,5-dichlorophenyl)pyridine-4-acetic acid has shown promising biological activities that make it a valuable candidate for drug development. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been found to inhibit certain kinases that play a crucial role in cancer cell proliferation and survival.

In addition to its enzymatic inhibition properties, 5-Amino-2-(2,5-dichlorophenyl)pyridine-4-acetic acid has also exhibited anti-inflammatory effects by modulating cytokine production and reducing oxidative stress. These properties make it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Research Advancements

The potential therapeutic applications of 5-Amino-2-(2,5-dichlorophenyl)pyridine-4-acetic acid have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are ongoing to assess its long-term safety and effectiveness in treating various diseases.

In parallel with clinical trials, preclinical research continues to uncover new mechanisms of action for this compound. Recent studies have highlighted its ability to modulate signaling pathways involved in cell death and survival, suggesting potential applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Conclusion

5-Amino-2-(2,5-dichlorophenyl)pyridine-4-acetic acid (CAS No. 1361734-71-5) is a multifaceted compound with significant potential in both basic research and pharmaceutical development. Its unique molecular structure confers specific chemical properties that enable diverse applications in synthetic chemistry and biological assays. Ongoing research continues to uncover new biological activities and therapeutic applications for this compound, positioning it as a promising candidate for future drug development.